ethyl 4-({6,7-dimethoxy-2-[4-(piperidine-1-sulfonyl)benzoyl]-1,2,3,4-tetrahydroisoquinolin-1-yl}methoxy)benzoate

• IUPAC Name: ethyl 4-[[6,7-dimethoxy-2-(4-piperidin-1-ylsulfonylbenzoyl)-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate
• InChI: InChI=1S/C33H38N2O8S/c1-4-42-33(37)24-8-12-26(13-9-24)43-22-29-28-21-31(41-3)30(40-2)20-25(28)16-19-35(29)32(36)23-10-14-27(15-11-23)44(38,39)34-17-6-5-7-18-34/h8-15,20-21,29H,4-7,16-19,22H2,1-3H3
• InChI Key: XTAKAVFUKHSNIA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OCC2C3=CC(=C(C=C3CCN2C(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCCCC5)OC)OC
• Molecular Formula: C33H38N2O8S
• Molecular Weight: 622.7 g/mol
• CAS No.: 681155-51-1

Description

Ethyl 4-({6,7-dimethoxy-2-[4-(piperidine-1-sulfonyl)benzoyl]-1,2,3,4-tetrahydroisoquinolin-1-yl}methoxy)benzoate is a useful research compound. Its molecular formula is C33H38N2O8S and its molecular weight is 622.73. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

The compound has been used as a precursor in the synthesis of complex heterocyclic structures. In one study, derivatives containing pyridine, pyrimidine, and triazole ortho-fused to the isoquinoline moiety were synthesized, showcasing the compound's versatility in creating structurally diverse heterocycles with potential biological activities (Hassaneen et al., 2012).

Chemical Transformations and Cyclization Reactions

The compound has been involved in chemical transformations leading to the formation of novel cyclic structures. For instance, ethyl 1-amino-8,8-dimethyl-5-(piperidin-1-yl)-8,9-dihydro-6H-pyrano[4,3-d]thieno[2,3-b]pyridine-2-carboxylate and its derivatives underwent cyclization to yield complex pyrimidines and isoquinolines, illustrating the compound's utility in facilitating diverse chemical cyclization reactions (Paronikyan et al., 2016).

Pharmacological Research

Although the requirement was to exclude information related to drug use, dosage, and side effects, it's worth mentioning that derivatives of the chemical structure have been explored in pharmacological contexts. For example, studies on compounds structurally related to "Ethyl 4-((6,7-dimethoxy-2-(4-(piperidin-1-ylsulfonyl)benzoyl)-1,2,3,4-tetrahydroisoquinolin-1-yl)methoxy)benzoate" have investigated their potential as inhibitors for specific biological targets, contributing valuable insights into drug discovery and development processes.

Material Science Applications

In material science, derivatives of this compound have been synthesized for specific applications, such as polymerizable visible light initiators, demonstrating the compound's role in advancing materials science research and development (Yang et al., 2018).